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Compound of Interest

Compound Name: Benzyl isoamyl ether

Cat. No.: B1672212 Get Quote

An In-depth Technical Guide to Benzyl Isoamyl Ether

This technical guide provides a comprehensive overview of Benzyl Isoamyl Ether, also known

by its IUPAC name, Benzyl Isopentyl Ether. The information is tailored for researchers,

scientists, and professionals in drug development who may encounter this compound. While

primarily utilized in the fragrance industry, a thorough understanding of its chemical properties,

synthesis, and toxicological profile is essential for a complete chemical inventory.

Nomenclature and Identification
IUPAC Name: Benzyl isopentyl ether[1]

Synonyms:

Benzyl isoamyl ether[2]

Isoamyl benzyl ether[2]

Benzene, [(3-methylbutoxy)methyl]-[2]

Benzyl 3-methylbutyl ether[2]

Gardenia oxide[3]

NSC 9294[2]
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CAS Number: 122-73-6[2] Molecular Formula: C₁₂H₁₈O[2] InChI Key: RXXCIBALSKQCAE-

UHFFFAOYSA-N[1]

Physicochemical Properties
A summary of the key physicochemical properties of Benzyl Isoamyl Ether is presented in the

table below. This data is crucial for understanding its behavior in various experimental and

industrial settings.

Property Value Reference

Molecular Weight 178.27 g/mol [4]

Appearance Colorless liquid [5]

Odor Fruity, Green, Floral [4]

Boiling Point 235 °C [6][7]

Flash Point 110 °C [6][7]

Specific Gravity 0.91 [6][8]

Refractive Index 1.4820-1.4840 [6]

Solubility
Insoluble in water; Soluble in

alcohol and organic solvents
[5][6]

Vapor Pressure Est. at various temperatures [4]

XLogP3-AA 3.3 [4]

Toxicological Profile
Benzyl Isoamyl Ether has been evaluated for its safety as a fragrance ingredient by the

Research Institute for Fragrance Materials (RIFM). The key findings from the safety

assessment are summarized below.

Genotoxicity: Data indicates that benzyl isoamyl ether is not genotoxic. It was found to be

non-clastogenic in an in vitro micronucleus test.[6]
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Repeated Dose Toxicity: There is insufficient data on repeated dose toxicity. However, the

total systemic exposure is below the Threshold of Toxicological Concern (TTC) for a Cramer

Class III material.[6]

Reproductive and Developmental Toxicity: There is insufficient data for reproductive and

developmental toxicity. The systemic exposure is below the TTC for these endpoints.[6]

Skin Sensitization: The skin sensitization potential was completed using the Dendritic Cell

Activation Test (DST) for non-reactive materials (900 μg/cm²), and exposure is below this

threshold.[6]

Phototoxicity/Photoallergenicity: Based on its UV/Vis absorption spectra, it is not expected to

present a concern for phototoxicity or photoallergenicity.[6]

Irritation: It may cause skin and serious eye irritation, as well as respiratory irritation.[9]

Experimental Protocols
Synthesis of Benzyl Isoamyl Ether
A common method for the preparation of Benzyl Isoamyl Ether involves the Williamson ether

synthesis.

Principle: This method involves the reaction of an alkoxide with a primary alkyl halide. In this

case, isoamyl alcohol is converted to its alkoxide, which then reacts with benzyl chloride.

Materials:

Isoamyl alcohol (3-methyl-1-butanol)

Sodium hydroxide (or other strong base)

Benzyl chloride

An appropriate solvent (e.g., toluene)

Phase-transfer catalyst (optional, but can improve reaction rate and yield)

Procedure:
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In a reaction vessel equipped with a stirrer, reflux condenser, and thermometer, dissolve

sodium hydroxide in isoamyl alcohol. This step generates the sodium isoamyloxide in situ.

Add benzyl chloride to the reaction mixture.

Heat the mixture to reflux and maintain the temperature for several hours until the reaction is

complete (monitoring by TLC or GC is recommended).

After the reaction is complete, cool the mixture to room temperature.

Wash the reaction mixture with water to remove any unreacted base and sodium chloride

formed during the reaction.

Separate the organic layer.

Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

Filter to remove the drying agent.

Purify the crude product by vacuum distillation to obtain pure Benzyl Isoamyl Ether.

This is a generalized protocol. For specific laboratory applications, optimization of reaction

conditions, stoichiometry, and purification methods may be necessary.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is a standard analytical technique for the identification and quantification of volatile and

semi-volatile organic compounds like Benzyl Isoamyl Ether.

Instrumentation:

Gas Chromatograph (GC) equipped with a mass spectrometer (MS) detector.

Capillary column suitable for the analysis of ethers (e.g., a non-polar or mid-polar column like

DB-5ms or HP-5ms).

Procedure:
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Sample Preparation: Dilute the sample containing Benzyl Isoamyl Ether in a suitable

volatile solvent (e.g., hexane or dichloromethane).

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC inlet, which is

heated to a temperature that ensures rapid volatilization of the sample without degradation.

Separation: The components of the sample are separated in the GC column based on their

boiling points and interactions with the stationary phase. A typical temperature program

would start at a lower temperature and ramp up to a higher temperature to elute all

components.

Detection: As the separated components elute from the column, they enter the mass

spectrometer. The molecules are ionized (typically by electron ionization), and the resulting

fragments are separated by their mass-to-charge ratio.

Identification: The resulting mass spectrum, which is a fingerprint of the molecule, is

compared to a library of known spectra (e.g., NIST) to confirm the identity of Benzyl Isoamyl
Ether. The retention time from the chromatogram also serves as an identifying characteristic.

Diagrams
Below are diagrams illustrating the synthesis workflow and a general workflow for chemical

safety assessment.
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Caption: Workflow for the synthesis of Benzyl Isoamyl Ether.
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Caption: General workflow for chemical safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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